2-(2-ethylphenyl)-4-(3-fluoro-4-methoxybenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(2-ethylphenyl)-4-[(3-fluoro-4-methoxyphenyl)methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C23H21FN2O4S/c1-3-17-8-4-5-9-19(17)26-23(27)25(15-16-12-13-21(30-2)18(24)14-16)20-10-6-7-11-22(20)31(26,28)29/h4-14H,3,15H2,1-2H3
• InChI Key: DETVLXDLQLCNTA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC(=C(C=C4)OC)F
• Molecular Formula: C23H21FN2O4S
• Molecular Weight: 440.5 g/mol

Description

2-(2-ethylphenyl)-4-(3-fluoro-4-methoxybenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C23H21FN2O4S and its molecular weight is 440.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties

Benzothiadiazines, including derivatives similar to the specified compound, have been extensively studied for their synthesis and properties. The reaction of aminobenzenesulfonamide with diethyl oxalate or oxamic acid esters in the presence of sodium methoxide leads to the formation of the ethyl ester and amides of 2H-1,2,4-benzothiadiazine-3-carboxylic acid 1,1-dioxide, showcasing the compound's foundational chemistry and its derivatives' potential utility in various chemical syntheses (Chernykh, Gridasov, & Petyunin, 1976).

Catalytic Applications

Benzothiadiazine derivatives have found applications in catalysis, for example, in the oxidation of primary alcohols and hydrocarbons. A study on the encapsulation of molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y demonstrated its efficiency as a reusable catalyst for these purposes, highlighting the role of benzothiadiazine-based compounds in facilitating environmentally friendly chemical transformations (Ghorbanloo & Maleki Alamooti, 2017).

Photodynamic Therapy

The unique structural features of benzothiadiazine derivatives have also been exploited in the development of agents for photodynamic therapy, a cancer treatment method that uses light-sensitive compounds to produce reactive oxygen species and kill cancer cells. A zinc phthalocyanine substituted with new benzenesulfonamide derivative groups containing Schiff base exhibited high singlet oxygen quantum yield, making it a potential candidate for photodynamic therapy applications (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

Benzothiadiazinyl hydrazinecarboxamides and anilino[1,2,4]triazolo[1,5-b][1,2,4]thiadiazine 5,5-diones based on benzothiadiazine scaffolds have been synthesized and tested for anticancer activity against various cancer cell lines. These studies revealed moderate to good inhibitory activity, with some compounds showing potential as therapeutic agents due to their ability to inhibit tubulin polymerization, a crucial process in cell division (Kamal et al., 2011).